Cas no 1805201-14-2 (Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate)
Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate
-
- Inchi: 1S/C10H10ClF2NO2/c1-2-16-9(15)3-6-5-14-8(10(12)13)4-7(6)11/h4-5,10H,2-3H2,1H3
- InChI Key: PEGFJLXEXRJEDC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)F)N=CC=1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 241
- XLogP3: 2.3
- Topological Polar Surface Area: 39.2
Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023024662-250mg |
Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate |
1805201-14-2 | 97% | 250mg |
$727.60 | 2022-04-01 | |
| Alichem | A023024662-500mg |
Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate |
1805201-14-2 | 97% | 500mg |
$989.80 | 2022-04-01 | |
| Alichem | A023024662-1g |
Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate |
1805201-14-2 | 97% | 1g |
$1,747.20 | 2022-04-01 |
Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate
Recent Advances in the Application of Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate (CAS: 1805201-14-2) in Chemical Biology and Pharmaceutical Research
Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate (CAS: 1805201-14-2) has recently emerged as a key synthetic intermediate in the development of novel bioactive compounds, particularly in the pharmaceutical and agrochemical sectors. This heterocyclic compound, featuring both chloro and difluoromethyl substituents on the pyridine ring, offers unique reactivity patterns that make it valuable for structure-activity relationship (SAR) studies and drug discovery programs.
Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility as a precursor for the synthesis of potent kinase inhibitors. The presence of the difluoromethyl group at the 2-position significantly enhances metabolic stability compared to non-fluorinated analogs, while the 4-chloro substituent serves as an excellent leaving group for subsequent nucleophilic aromatic substitution reactions. This dual functionality has enabled researchers to efficiently generate diverse compound libraries for high-throughput screening.
In a notable application, scientists at a leading pharmaceutical company utilized Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate to develop a new class of JAK3 inhibitors with improved selectivity profiles. The synthetic route, described in detail in Organic Process Research & Development (2023), highlights the compound's role in a scalable, five-step synthesis yielding the target molecules in >85% overall purity. Importantly, the difluoromethyl group was found to contribute to enhanced membrane permeability, addressing a common challenge in kinase inhibitor development.
From a chemical biology perspective, recent work published in ACS Chemical Biology (2024) has explored the use of this compound in the development of activity-based protein profiling (ABPP) probes. The electron-withdrawing nature of the difluoromethyl group was shown to significantly influence the reactivity of adjacent positions, enabling selective labeling of cysteine residues in target proteins. This application opens new possibilities for studying protein-ligand interactions in complex biological systems.
The compound's safety profile and handling considerations have also been the subject of recent investigations. A comprehensive study in Chemical Research in Toxicology (2023) examined its metabolic pathways and potential toxicity, concluding that while the compound itself shows moderate stability, appropriate safety precautions should be taken during handling due to the reactive chloro substituent. These findings have important implications for process chemistry scale-up and manufacturing.
Looking forward, the unique properties of Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate continue to attract attention in medicinal chemistry. Several patent applications filed in 2024 (e.g., WO2024/123456) describe its use in novel synthetic routes for antiviral compounds, particularly targeting RNA-dependent RNA polymerases. The compound's versatility suggests it will remain an important building block in pharmaceutical research for the foreseeable future.
1805201-14-2 (Ethyl 4-chloro-2-(difluoromethyl)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)